Cas no 81043-56-3 (Metrenperone)

Metrenperone structure
Metrenperone structure
Product Name:Metrenperone
CAS No:81043-56-3
MF:C24H26FN3O2
MW:407.48054933548
CID:877227
PubChem ID:72005
Update Time:2025-04-19

Metrenperone Chemical and Physical Properties

Names and Identifiers

    • Metrenperone
    • 3-[2-[4-(4-fluorobenzoyl)-1-piperidyl]ethyl]-2,7-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • 3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-2,7-dimethylpyrido[1,2-a]pyrimidin-4-one
    • Metrenperona
    • Metrenperonum
    • Sinomedol
    • Metrenperone [USAN:INN:BAN]
    • SCHEMBL2109868
    • Metrenperonum [INN-Latin]
    • 3-(2-(4-(p-Fluorobenzoyl)piperidino)ethyl)-2,7-dimethyl-4H-pyrido(1,2-a)pyrimidin-4-one
    • DTXSID20230867
    • EINECS 279-678-7
    • 81043-56-3
    • CAS_72005
    • CHEMBL2104852
    • 3-(2-(4-(4-Fluorobenzoyl)-1-piperidyl)ethyl)-2,7-dimethyl-4H-pyrido(1,2-a)pyrimidin-4-one
    • Metrenperone (USAN/INN)
    • FT-0672391
    • W1O4FV809G
    • BDBM82382
    • R 50970
    • R-50970
    • Metrenperona [INN-Spanish]
    • NS00060430
    • R-50 970
    • 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(4-fluorobenzoyl)-1-piperidinyl)ethyl)-2,7-dimethyl-
    • UNII-W1O4FV809G
    • D05015
    • Q27292195
    • R 50 970
    • METRENPERONE [INN]
    • NSC_72005
    • AKOS040747160
    • METRENPERONE [USAN]
    • 3-(2-(4-(4-fluorobenzoyl)piperidin-1-yl)ethyl)-2,7-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • HY-121311
    • AXQRPYKSPHUOGZ-UHFFFAOYSA-N
    • CS-0081411
    • DB-228505
    • Inchi: 1S/C24H26FN3O2/c1-16-3-8-22-26-17(2)21(24(30)28(22)15-16)11-14-27-12-9-19(10-13-27)23(29)18-4-6-20(25)7-5-18/h3-8,15,19H,9-14H2,1-2H3
    • InChI Key: AXQRPYKSPHUOGZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1CCN(CCC2C(N3C=C(C)C=CC3=NC=2C)=O)CC1)=O

Computed Properties

  • Exact Mass: 407.20100
  • Monoisotopic Mass: 407.20090524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 825
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.7
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 165-170°C
  • Boiling Point: 561.5±60.0 °C at 760 mmHg
  • Flash Point: 293.4±32.9 °C
  • Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
  • PSA: 54.68000
  • LogP: 3.52570
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Metrenperone Security Information

Metrenperone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M338910-25mg
Metrenperone
81043-56-3
25mg
$ 178.00 2023-09-07
TRC
M338910-250mg
Metrenperone
81043-56-3
250mg
$ 1386.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-484333-25 mg
Metrenperone,
81043-56-3
25mg
¥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-484554-1 mg
Metrenperone-d4,
81043-56-3
1mg
¥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-484333-25mg
Metrenperone,
81043-56-3
25mg
¥2858.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-484554-1mg
Metrenperone-d4,
81043-56-3
1mg
¥2858.00 2023-09-05
A2B Chem LLC
AH53074-2mg
3-[2-[4-(4-fluorobenzoyl)-1-piperidyl]ethyl]-2,7-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
81043-56-3
2mg
$175.00 2024-04-19
A2B Chem LLC
AH53074-25mg
3-[2-[4-(4-fluorobenzoyl)-1-piperidyl]ethyl]-2,7-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
81043-56-3
25mg
$281.00 2023-12-30
A2B Chem LLC
AH53074-250mg
3-[2-[4-(4-fluorobenzoyl)-1-piperidyl]ethyl]-2,7-dimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
81043-56-3
250mg
$1368.00 2023-12-30
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm